Cas no 1788542-32-4 (methyl N-(4-{[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]sulfamoyl}phenyl)carbamate)

• Product Name: methyl N-(4-{[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]sulfamoyl}phenyl)carbamate
• CAS No: 1788542-32-4
• MF: C₁₈H₂₀N₂O₅S
• MW: 376.426803588867
• CID: 5366084
• Update Time: 2025-05-19

methyl N-(4-{[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]sulfamoyl}phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• QGNLAERUOXPZBQ-UHFFFAOYSA-N
• methyl N-(4-{[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]sulfamoyl}phenyl)carbamate

• Inchi： 1S/C18H20N2O5S/c1-20(18(22)12-11-13-5-3-4-6-16(13)18)26(23,24)15-9-7-14(8-10-15)19-17(21)25-2/h3-10,22H,11-12H2,1-2H3,(H,19,21)
• InChI Key： SGLVRFQLOGKYMT-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NC1=CC=C(S(N(C2(O)C3=C(C=CC=C3)CC2)C)(=O)=O)C=C1

Additional information on methyl N-(4-{[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]sulfamoyl}phenyl)carbamate

Introduction to Methyl N-(4-{[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]sulfamoyl}phenyl)carbamate (CAS No. 1788542-32-4)

Methyl N-(4-{[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]sulfamoyl}phenyl)carbamate, a compound with the CAS number 1788542-32-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure of this compound incorporates a phenyl ring substituted with a sulfamoyl group, which is further connected to a 1-hydroxy-2,3-dihydro-1H-inden-1-yl moiety. Such structural motifs are often associated with enhanced binding affinity and selectivity in drug design.

The synthesis and characterization of Methyl N-(4-{[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]sulfamoyl}phenyl)carbamate have been subjects of extensive research in recent years. The presence of the hydroxy group in the indene scaffold introduces a level of functional diversity that can be exploited for interactions with biological targets. This compound's design aligns with the growing trend in drug discovery towards molecules that exhibit multiple points of interaction with their intended targets, thereby increasing efficacy and reducing the likelihood of resistance.

In recent studies, Methyl N-(4-{[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]sulfamoyl}phenyl)carbamate has been investigated for its potential role in modulating various biological pathways. Specifically, its ability to interact with enzymes and receptors has been explored in the context of treating inflammatory diseases and cancer. The sulfamoyl group, a common pharmacophore in medicinal chemistry, is known for its ability to form hydrogen bonds and salt bridges, which can enhance binding affinity. The combination of these features makes this compound a promising candidate for further development.

The indene scaffold is particularly interesting due to its structural flexibility and ability to adopt multiple conformations. This flexibility can be advantageous in drug design, as it allows the molecule to fit into binding pockets of target proteins more effectively. Additionally, the hydroxy group on the indene ring can participate in hydrogen bonding interactions, further stabilizing the binding of the compound to its target. These characteristics have made Methyl N-(4-{[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]sulfamoyl}phenyl)carbamate a subject of interest for researchers looking to develop novel therapeutics.

Recent advancements in computational chemistry have enabled more accurate predictions of the binding interactions between Methyl N-(4-{[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]sulfamoyl}phenyl)carbamate and biological targets. These computational studies have provided valuable insights into the compound's mechanism of action and have helped guide the optimization process. By leveraging these computational tools, researchers can design derivatives of this compound that may exhibit improved pharmacological properties.

The potential therapeutic applications of Methyl N-(4-{[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]sulfamoyl}phenyl)carbamate are broad and include treatments for neurological disorders, cardiovascular diseases, and metabolic conditions. The compound's ability to interact with multiple targets suggests that it could be developed into a multi-target drug, offering a more comprehensive approach to treating complex diseases. Furthermore, its unique structural features make it an attractive candidate for developing drugs that can overcome existing challenges such as drug resistance and off-target effects.

In conclusion, Methyl N-(4-{[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]sulfamoyl}phenyl)carbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a promising candidate for further development. As research continues to uncover new insights into its mechanisms of action and interactions with biological targets, this compound is poised to play a crucial role in the development of novel therapeutics for various diseases.